N',N''-1,2-ethanediylidenediisonicotinohydrazide

• IUPAC Name: N-[(E)-[(2Z)-2-(pyridine-4-carbonylhydrazinylidene)ethylidene]amino]pyridine-4-carboxamide
• InChI: InChI=1S/C14H12N6O2/c21-13(11-1-5-15-6-2-11)19-17-9-10-18-20-14(22)12-3-7-16-8-4-12/h1-10H,(H,19,21)(H,20,22)/b17-9-,18-10+
• InChI Key: XHXCXDVWEDOXEB-BUOZRGFLSA-N
• Canonical SMILES: C1=CN=CC=C1C(=O)NN=CC=NNC(=O)C2=CC=NC=C2
• Isomeric SMILES: C1=CN=CC=C1C(=O)N/N=C/C=N\NC(=O)C2=CC=NC=C2
• Molecular Formula: C14H12N6O2
• Molecular Weight: 296.28 g/mol

Description

N',N''-1,2-ethanediylidenediisonicotinohydrazide (EDIN) is a chemical compound that has been extensively researched for its potential applications in the field of medicinal chemistry. EDIN is a hydrazine derivative that is structurally similar to isoniazid, a well-known anti-tuberculosis drug. EDIN has been shown to possess a range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial effects.

Mechanism of Action

The mechanism of action of N',N''-1,2-ethanediylidenediisonicotinohydrazide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. Additionally, N',N''-1,2-ethanediylidenediisonicotinohydrazide has been shown to induce apoptosis (programmed cell death) in cancer cells, potentially through the activation of caspase enzymes.
Biochemical and Physiological Effects:
N',N''-1,2-ethanediylidenediisonicotinohydrazide has been shown to possess a range of biochemical and physiological effects. In animal studies, N',N''-1,2-ethanediylidenediisonicotinohydrazide has been shown to reduce inflammation, inhibit tumor growth, and enhance the immune response. Additionally, N',N''-1,2-ethanediylidenediisonicotinohydrazide has been shown to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of N',N''-1,2-ethanediylidenediisonicotinohydrazide is its low toxicity profile, which makes it a potential candidate for further development as a therapeutic agent. Additionally, N',N''-1,2-ethanediylidenediisonicotinohydrazide is relatively easy to synthesize, making it accessible for laboratory experiments. However, one limitation of N',N''-1,2-ethanediylidenediisonicotinohydrazide is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research on N',N''-1,2-ethanediylidenediisonicotinohydrazide. One potential direction is the development of N',N''-1,2-ethanediylidenediisonicotinohydrazide as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis. Another potential direction is the development of N',N''-1,2-ethanediylidenediisonicotinohydrazide as a therapeutic agent for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of N',N''-1,2-ethanediylidenediisonicotinohydrazide and to identify potential targets for therapeutic intervention. Overall, the research on N',N''-1,2-ethanediylidenediisonicotinohydrazide has the potential to lead to the development of new and effective therapies for a range of diseases.

Scientific Research Applications

N',N''-1,2-ethanediylidenediisonicotinohydrazide has been widely studied for its potential applications in the field of medicinal chemistry. It has been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. N',N''-1,2-ethanediylidenediisonicotinohydrazide has also been shown to possess anti-tumor effects, making it a potential candidate for the treatment of cancer. Additionally, N',N''-1,2-ethanediylidenediisonicotinohydrazide has been shown to possess anti-microbial effects, making it a potential candidate for the treatment of bacterial infections.